Cas no 73019-16-6 ((3R)-3,5,5-trimethylhexyl hexanoate)

• Product Name: (3R)-3,5,5-trimethylhexyl hexanoate
• CAS No: 73019-16-6
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 1758783
• PubChem ID: 21156097
• Update Time: 2025-04-21

(3R)-3,5,5-trimethylhexyl hexanoate Chemical and Physical Properties

Names and Identifiers

• (3R)-3,5,5-trimethylhexyl hexanoate
• 3,5,5-trimethylhexyl hexanoate
• Hexanoic acid 3,5,5-trimethylhexyl ester
• WZMVJDFJGFHBEJ-UHFFFAOYSA-N
• Hexanoic acid, 3,5,5-trimethylhexyl ester
• DTXSID60888361
• 73019-16-6
• DTXCID601027641

• Inchi： 1S/C15H30O2/c1-6-7-8-9-14(16)17-11-10-13(2)12-15(3,4)5/h13H,6-12H2,1-5H3
• InChI Key： WZMVJDFJGFHBEJ-UHFFFAOYSA-N
• SMILES： O(C(CCCCC)=O)CCC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 242.2247
• Monoisotopic Mass: 242.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3